1-Acetyl-3-hydroxyazetidine
Overview
Description
1-Acetyl-3-hydroxyazetidine is a compound used for research purposes . It has a molecular formula of C5H9NO2 and a molecular weight of 115.13 g/mol .
Synthesis Analysis
The synthesis of 3-hydroxyazetidine derivatives, which are precursors to 1-Acetyl-3-hydroxyazetidine, has been reported in the literature . The synthesis method involves a one-pot, gram-scale strain-release reaction of 1-azabicyclo[1.1.0]butane from commercially available starting materials .Molecular Structure Analysis
The molecular structure of 1-Acetyl-3-hydroxyazetidine is represented by the formula C5H9NO2 .Physical And Chemical Properties Analysis
1-Acetyl-3-hydroxyazetidine is a solid at room temperature . It has a predicted density of 1.275±0.06 g/cm3, a predicted boiling point of 275.9±33.0 °C, a flashing point of 120.668°C, and a refractive index of 1.537 .Scientific Research Applications
Medicinal Chemistry: Drug Synthesis and Development
1-Acetyl-3-hydroxyazetidine is a valuable building block in medicinal chemistry, particularly in the synthesis of novel pharmaceuticals. Its structure is conducive to creating compounds that interact with various biological targets, such as enzymes and receptors. This compound’s role in developing drugs for neurological disorders is significant due to its interaction with nicotinic acetylcholine receptors and cholinesterase enzymes .
Agriculture: Pesticide and Herbicide Formulation
In agricultural research, 1-Acetyl-3-hydroxyazetidine can be utilized to develop new pesticides and herbicides. Its chemical structure allows for the creation of compounds that can effectively target and disrupt the life cycle of pests and weeds, thereby protecting crops and improving yield .
Materials Science: Polymer Synthesis
This compound finds applications in materials science, particularly in synthesizing polymers with unique properties. Its incorporation into polymer chains can result in materials with enhanced durability, flexibility, or other desirable characteristics .
Environmental Science: Pollutant Remediation
Research into the environmental applications of 1-Acetyl-3-hydroxyazetidine includes its use in pollutant remediation processes. It can be part of systems designed to capture and neutralize environmental contaminants, contributing to cleaner air and water.
Biochemistry: Enzyme Inhibition Studies
In biochemistry, 1-Acetyl-3-hydroxyazetidine is used to study enzyme inhibition. It can serve as a mimic or inhibitor of natural substrates, helping to elucidate enzyme mechanisms and pathways .
Pharmacology: Therapeutic Agent Research
Pharmacological research leverages 1-Acetyl-3-hydroxyazetidine in the discovery and evaluation of therapeutic agents. Its structural features make it a candidate for developing drugs targeting specific diseases associated with cortisol abnormalities, such as metabolic disorders .
Chemical Synthesis: Organic Reaction Development
1-Acetyl-3-hydroxyazetidine is instrumental in developing new organic reactions. Its reactivity can be harnessed to create a variety of chemical structures, making it a versatile reagent in synthetic organic chemistry .
Analytical Chemistry: Chemical Sensor Development
Finally, in analytical chemistry, this compound’s derivatives are explored for developing chemical sensors. These sensors can detect specific ions or molecules, making them useful in various analytical applications, including quality control and environmental monitoring .
Safety and Hazards
Future Directions
Azetidines, including 1-Acetyl-3-hydroxyazetidine, are increasingly important heterocycles used in organic synthesis and medicinal chemistry . Recent advances in the chemistry and reactivity of azetidines have been reported, and future research is expected to focus on the synthesis, reactivity, and application of azetidines .
properties
IUPAC Name |
1-(3-hydroxyazetidin-1-yl)ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO2/c1-4(7)6-2-5(8)3-6/h5,8H,2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSJAIVZAJZXEAW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CC(C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60453699 |
Source
|
| Record name | 1-ACETYL-3-HYDROXYAZETIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60453699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
115.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Acetyl-3-hydroxyazetidine | |
CAS RN |
118972-96-6 |
Source
|
| Record name | 1-(3-Hydroxy-1-azetidinyl)ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=118972-96-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-ACETYL-3-HYDROXYAZETIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60453699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-(3-hydroxyazetidin-1-yl)ethan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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